Cas no 96659-02-8 (2-(Diethylamino)-2,3-dihydro-1,3,2lambda~5~-benzothiazaphosphole-2-thione)

2-(Diethylamino)-2,3-dihydro-1,3,2lambda~5~-benzothiazaphosphole-2-thione structure
96659-02-8 structure
Product name:2-(Diethylamino)-2,3-dihydro-1,3,2lambda~5~-benzothiazaphosphole-2-thione
CAS No:96659-02-8
MF:C10H15N2PS2
MW:258.34326004982
CID:2820052
PubChem ID:13333922

2-(Diethylamino)-2,3-dihydro-1,3,2lambda~5~-benzothiazaphosphole-2-thione Chemical and Physical Properties

Names and Identifiers

    • 96659-02-8
    • DTXSID90537234
    • 2-(Diethylamino)-2,3-dihydro-1,3,2lambda~5~-benzothiazaphosphole-2-thione
    • Inchi: InChI=1S/C10H15N2PS2/c1-3-12(4-2)13(14)11-9-7-5-6-8-10(9)15-13/h5-8H,3-4H2,1-2H3,(H,11,14)
    • InChI Key: ZIOHJKPQRDFESQ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 258.04142783Da
  • Monoisotopic Mass: 258.04142783Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 72.7Ų

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